Cas no 2703771-13-3 (2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703771-13-3
• MF: C₂₂H₂₈N₄O₄
• MW: 412.482125282288
• CID: 5615791
• PubChem ID: 165945060
• Update Time: 2025-10-28

2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-{[4-(piperidin-4-yl)butyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33371841
• 2703771-13-3
• 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C22H28N4O4/c27-19-7-6-18(20(28)25-19)26-21(29)16-5-4-15(13-17(16)22(26)30)24-10-2-1-3-14-8-11-23-12-9-14/h4-5,13-14,18,23-24H,1-3,6-12H2,(H,25,27,28)
• InChI Key： VJVCZJJWQDZHNA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCC1CCNCC1

Computed Properties

• Exact Mass: 412.21105539g/mol
• Monoisotopic Mass: 412.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703771-13-3)

2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703771-13-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features, is often explored for its potential therapeutic applications. Researchers are particularly interested in its isoindole-1,3-dione core, which is known to interact with various biological targets, making it a promising candidate for the development of novel pharmaceuticals.

The compound's piperidin-4-yl and dioxopiperidin-3-yl moieties contribute to its ability to modulate specific enzymatic pathways, which is a hot topic in current biomedical research. With the increasing demand for targeted therapies, 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione is being studied for its potential role in addressing conditions such as inflammatory diseases and certain types of cancers. Its mechanism of action is believed to involve the inhibition of key proteins that regulate cell proliferation and immune responses.

In the context of drug discovery, the synthesis and optimization of 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione are critical areas of focus. The compound's butylamino linker provides flexibility in molecular design, allowing researchers to fine-tune its pharmacokinetic properties. This adaptability is particularly valuable in the development of small-molecule inhibitors, which are a major trend in modern pharmacology. The ability to modify the compound's structure to enhance bioavailability and reduce toxicity is a key advantage.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies have highlighted the role of isoindole-1,3-dione derivatives in modulating neuronal pathways, which could be beneficial in conditions like Alzheimer's and Parkinson's diseases. The piperidin-4-yl group, in particular, is known to cross the blood-brain barrier, making it a valuable component in central nervous system (CNS) drug design. Researchers are actively investigating whether 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione can be optimized for CNS penetration and efficacy.

The market for specialty chemicals like 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione is expanding rapidly, driven by the growing need for innovative therapeutic agents. Pharmaceutical companies and research institutions are investing heavily in the development of such compounds, recognizing their potential to address unmet medical needs. The compound's unique chemical structure and versatile applications make it a standout in the competitive landscape of drug development.

From a synthetic chemistry perspective, the preparation of 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione involves multi-step reactions that require careful optimization. The use of protecting groups and catalytic systems is often necessary to achieve high yields and purity. Advances in green chemistry have also influenced the synthesis of such compounds, with researchers exploring environmentally friendly solvents and reagents to minimize waste and improve sustainability.

In conclusion, 2-(2,6-dioxopiperidin-3-yl)-5-{4-(piperidin-4-yl)butylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703771-13-3) represents a fascinating area of research with broad implications for medicine and chemistry. Its multi-functional design and potential therapeutic benefits make it a compound of great interest to scientists and industry professionals alike. As research continues to uncover its full potential, this molecule is poised to play a significant role in the future of drug development and biomedical innovation.